Cas no 67443-52-1 (2-(Thiophen-2-ylmethoxy)benzoic Acid)

• Product Name: 2-(Thiophen-2-ylmethoxy)benzoic Acid
• CAS No: 67443-52-1
• MF: C₁₂H₁₀O₃S
• MW: 234.271002292633
• CID: 2797557
• Update Time: 2025-11-02

2-(Thiophen-2-ylmethoxy)benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(Thiophen-2-ylmethoxy)benzoic Acid

• Inchi： 1S/C12H10O3S/c13-12(14)10-5-1-2-6-11(10)15-8-9-4-3-7-16-9/h1-7H,8H2,(H,13,14)
• InChI Key： RRFAFXKXAHHJTP-UHFFFAOYSA-N
• SMILES： S1C=CC=C1COC1C=CC=CC=1C(=O)O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids

Additional information on 2-(Thiophen-2-ylmethoxy)benzoic Acid

2-(Thiophen-2-ylmethoxy)benzoic Acid (CAS No. 67443-52-1): Properties, Applications, and Market Insights

2-(Thiophen-2-ylmethoxy)benzoic Acid (CAS No. 67443-52-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This compound, characterized by its unique molecular structure combining a thiophene ring and a benzoic acid moiety, serves as a key intermediate in the synthesis of various bioactive molecules. Its thiophene-based structure contributes to its versatility in drug development, particularly in the design of novel therapeutic agents.

The chemical properties of 2-(Thiophen-2-ylmethoxy)benzoic Acid make it a valuable building block in medicinal chemistry. Researchers have explored its potential in developing anti-inflammatory and antimicrobial compounds, aligning with current global health priorities. The compound's molecular weight of 234.26 g/mol and its moderate lipophilicity contribute to its favorable pharmacokinetic properties, making it an attractive candidate for further pharmaceutical exploration.

In the context of current research trends, 67443-52-1 has shown promise in addressing some of today's most pressing medical challenges. Scientists are investigating its derivatives for potential applications in neurodegenerative disease treatment and metabolic disorder management, areas that consistently rank high in search engine queries related to medical breakthroughs. The compound's structural features allow for easy modification, enabling researchers to fine-tune its biological activity for specific therapeutic targets.

The material science applications of 2-(Thiophen-2-ylmethoxy)benzoic Acid are equally noteworthy. Its aromatic-thiophene hybrid structure contributes to interesting electronic properties, making it potentially useful in the development of organic semiconductors and conductive polymers. These applications align with growing interest in sustainable electronics and renewable energy technologies, topics that dominate current scientific discourse and online searches.

Market analysis reveals increasing demand for 67443-52-1 in both academic and industrial settings. Pharmaceutical companies are particularly interested in this compound as a precursor for small molecule drug development, while material science researchers value its potential in advanced material synthesis. The compound's commercial availability has expanded in recent years, with suppliers offering various purity grades to meet diverse research needs.

Quality control and characterization of 2-(Thiophen-2-ylmethoxy)benzoic Acid are critical aspects for researchers. Standard analytical techniques including HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to verify the compound's purity and structural integrity. These quality assurance measures are essential for reproducible research outcomes, a topic frequently searched by laboratory professionals and quality control specialists.

The synthesis of 67443-52-1 typically involves esterification reactions between appropriately substituted thiophene and benzoic acid derivatives. Recent advances in green chemistry approaches have led to more sustainable production methods, addressing environmental concerns that are increasingly important to both researchers and the general public. These developments align with current searches for eco-friendly chemical synthesis methods.

Storage and handling recommendations for 2-(Thiophen-2-ylmethoxy)benzoic Acid follow standard laboratory protocols for organic compounds. While not classified as hazardous under normal conditions, proper storage in cool, dry environments away from strong oxidizers ensures long-term stability. These practical considerations are often sought after by laboratory technicians and inventory managers.

Future research directions for 67443-52-1 are likely to focus on expanding its applications in targeted drug delivery systems and functional materials. The compound's structural versatility makes it an excellent candidate for further exploration in these rapidly evolving fields. These potential applications correspond to trending search terms in scientific literature databases and patent searches.

In conclusion, 2-(Thiophen-2-ylmethoxy)benzoic Acid (CAS No. 67443-52-1) represents a valuable chemical entity with diverse applications in pharmaceutical and material sciences. Its unique structural features and adaptable chemistry position it as an important compound in addressing current scientific challenges and developing innovative solutions for future technologies.